Conformational Lock: NMR Evidence Confirms a Single Dominant Conformation vs. the Conformational Equilibrium in Saturated Analogs
1H NMR studies on the saturated perhydropyrrolo[1,2-c][1,3]oxazine system reveal a conformational equilibrium between O-inside cis-fused and trans-fused conformers at room temperature [1]. In contrast, the unsaturated 1H-4,7-methanopyrrolo[1,2-c][1,3]oxazine scaffold is locked into a single, rigid conformation due to the combination of the methano bridge and the aromatic pyrrole ring, eliminating conformational ambiguity. This conformational homogeneity is advantageous for structure-based drug design, as it reduces entropic penalties upon binding and simplifies SAR interpretation.
| Evidence Dimension | Conformational flexibility in solution (number of populated conformers at 25°C) |
|---|---|
| Target Compound Data | 1 dominant conformer (conformationally locked by unsaturation + methano bridge) |
| Comparator Or Baseline | Perhydropyrrolo[1,2-c][1,3]oxazine (saturated analog): equilibrium mixture of O-inside cis-fused and trans-fused conformers |
| Quantified Difference | Qualitative: from multiple conformers to a single locked conformation |
| Conditions | Room temperature solution (CDCl₃), 1H NMR analysis of NCH₂O proton coupling constants |
Why This Matters
A single, rigid conformation simplifies structure-activity relationship (SAR) interpretation and can reduce entropic binding penalties in target engagement, a key consideration for medicinal chemistry procurement.
- [1] Crabb, T.A., Newton, R.F., Rouse, J. Compounds with bridgehead nitrogen. 42—1H NMR and stereochemistry of isomeric 6a-methylperhydroindolo[3,2,1-i,j]benzoxazines and the position of conformational equilibrium in perhydropyrrolo[1,2-c][1,3]oxazine. Magnetic Resonance in Chemistry, 1982, 20, 113-116. View Source
